N-(3-ethoxyphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide

• IUPAC Name: N-(3-ethoxyphenyl)-4-[ethylsulfonyl(methyl)amino]benzamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-24-17-8-6-7-15(13-17)19-18(21)14-9-11-16(12-10-14)20(3)25(22,23)5-2/h6-13H,4-5H2,1-3H3,(H,19,21)
• InChI Key: JHHWPRUFIKBKRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)CC
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

N-(3-ethoxyphenyl)-4-[(ethylsulfonyl)(methyl)amino]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as ESI-09 and is a selective inhibitor of the RAC1 GTPase. The RAC1 GTPase is a protein that plays a crucial role in cellular signaling pathways and is associated with various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

ESI-09 has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of the RAC1 GTPase, which is involved in various cellular processes, including cell migration, proliferation, and survival. Inhibition of RAC1 activity has been associated with the treatment of cancer, inflammation, and neurodegenerative disorders. ESI-09 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

ESI-09 selectively inhibits the activity of the RAC1 GTPase by binding to its switch II region, which is essential for its activation. This binding prevents the exchange of GDP for GTP, which is necessary for RAC1 activation. Inhibition of RAC1 activity results in the suppression of downstream signaling pathways, leading to the inhibition of cell migration, proliferation, and survival.
Biochemical and Physiological Effects:
ESI-09 has been shown to have significant effects on various cellular processes, including cell migration, proliferation, and survival. Inhibition of RAC1 activity by ESI-09 has been associated with the suppression of cancer cell growth and metastasis. ESI-09 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, ESI-09 has been shown to have neuroprotective effects by reducing neuronal damage and inflammation.

Advantages and Limitations for Lab Experiments

ESI-09 has several advantages for lab experiments, including its selectivity for the RAC1 GTPase, its ability to inhibit downstream signaling pathways, and its anti-inflammatory and neuroprotective effects. However, ESI-09 has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

ESI-09 has significant potential for therapeutic applications, and several future directions can be explored. These include the development of novel formulations for optimal delivery, the identification of potential drug targets, and the exploration of its potential applications in the treatment of various diseases. Additionally, further studies are needed to determine the optimal dosage and administration of ESI-09 and to evaluate its long-term safety and efficacy.